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Compound of Interest

Compound Name: 3,5-Dimethylbenzonitrile

Cat. No.: B1329614 Get Quote

CAS Number: 22445-42-7

This technical guide provides an in-depth overview of 3,5-Dimethylbenzonitrile, a significant

chemical intermediate. The information is tailored for researchers, scientists, and professionals

in the field of drug development and chemical synthesis. This document outlines its chemical

and physical properties, safety and handling guidelines, detailed experimental protocols for its

synthesis and analysis, and a visualization of the synthetic workflow.

Chemical and Physical Properties
3,5-Dimethylbenzonitrile, also known as 3,5-dicyanotoluene, is a white to light yellow solid

organic compound.[1] Its core structure consists of a benzene ring substituted with two methyl

groups at positions 3 and 5, and a nitrile group. This substitution pattern imparts specific

chemical reactivity and physical characteristics to the molecule.

Table 1: Physical and Chemical Properties of 3,5-Dimethylbenzonitrile
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Property Value Reference

CAS Number 22445-42-7 [2]

Molecular Formula C₉H₉N [1][2]

Molecular Weight 131.17 g/mol [1][2]

Appearance White to light yellow solid [1]

Melting Point 42-43 °C

Boiling Point 243.1 ± 9.0 °C (Predicted)

Density 0.99 ± 0.1 g/cm³ (Predicted)

Purity (GC) 99.55% [1]

Safety and Handling
3,5-Dimethylbenzonitrile is classified as harmful and an irritant. Appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn

when handling this compound. Work should be conducted in a well-ventilated area or a fume

hood.

Table 2: GHS Hazard Information for 3,5-Dimethylbenzonitrile

Hazard Statement Code Description

Harmful if swallowed H302 Harmful if ingested.

Causes skin irritation H315
Results in skin irritation upon

contact.[2][3]

Causes serious eye irritation H319
Leads to serious irritation of

the eyes.[2][3]

May cause respiratory irritation H335
May lead to irritation of the

respiratory tract.[2][3]

GHS Pictogram:
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alt text

Experimental Protocols
A common and effective method for the synthesis of 3,5-Dimethylbenzonitrile is the

Sandmeyer reaction, which involves the conversion of an aryl amine to a nitrile via a diazonium

salt intermediate.[4][5][6] The starting material for this synthesis is 3,5-dimethylaniline.

Synthesis of 3,5-Dimethylbenzonitrile via Sandmeyer
Reaction
This protocol is adapted from general Sandmeyer reaction procedures.

Materials:

3,5-Dimethylaniline

Hydrochloric acid (HCl)

Sodium nitrite (NaNO₂)

Copper(I) cyanide (CuCN)

Sodium cyanide (NaCN)

Dichloromethane (CH₂Cl₂)

Sodium bicarbonate (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄)

Ice

Procedure:

Diazotization:

In a flask, dissolve 3,5-dimethylaniline in a solution of concentrated hydrochloric acid and

water.
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Cool the mixture to 0-5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, maintaining the

temperature below 5 °C.

Stir the resulting diazonium salt solution for an additional 15-20 minutes at 0-5 °C.

Cyanation (Sandmeyer Reaction):

In a separate flask, prepare a solution of copper(I) cyanide and sodium cyanide in water.

Cool this solution in an ice bath.

Slowly add the cold diazonium salt solution to the copper(I) cyanide solution with vigorous

stirring.

Allow the reaction mixture to warm to room temperature and then heat gently (e.g., to 50-

60 °C) for about an hour, or until the evolution of nitrogen gas ceases.

Work-up and Isolation:

Cool the reaction mixture to room temperature.

Extract the product with dichloromethane.

Combine the organic extracts and wash them with water, followed by a saturated sodium

bicarbonate solution, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure to obtain the

crude 3,5-Dimethylbenzonitrile.

Purification by Recrystallization
The crude product can be purified by recrystallization to obtain a higher purity solid.

Materials:
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Crude 3,5-Dimethylbenzonitrile

A suitable solvent or solvent pair (e.g., ethanol/water or hexanes)

Procedure:

Dissolve the crude solid in a minimal amount of the hot solvent.

If insoluble impurities are present, perform a hot filtration.

Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to

induce crystallization.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of the cold solvent.

Dry the crystals under vacuum.

Analytical Characterization
The identity and purity of the synthesized 3,5-Dimethylbenzonitrile can be confirmed using

various analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): To assess the purity of the compound

and confirm its molecular weight.[1] The mass spectrum will show a molecular ion peak

corresponding to the molecular weight of 3,5-Dimethylbenzonitrile (131.17 g/mol ).[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to confirm the structure of the molecule by analyzing the chemical shifts and coupling

patterns of the protons and carbons.

Fourier-Transform Infrared (FTIR) Spectroscopy: The presence of the characteristic nitrile

(C≡N) stretching vibration (typically around 2220-2240 cm⁻¹) can be confirmed.[7]

Synthetic and Analytical Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1329614?utm_src=pdf-body
https://www.benchchem.com/product/b1329614?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-Z0422/3-5-Dimethylbenzonitrile-COA-275666-MedChemExpress.pdf
https://www.benchchem.com/product/b1329614?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethylbenzonitrile
https://webbook.nist.gov/cgi/inchi?ID=C22445427&Mask=80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical workflow from the starting material to the final,

purified, and characterized product.

3,5-Dimethylaniline
(Starting Material)

Diazotization
(HCl, NaNO₂, 0-5°C)

3,5-Dimethylbenzene-
diazonium Chloride

Sandmeyer Reaction
(CuCN, NaCN) Crude 3,5-Dimethylbenzonitrile Purification

(Recrystallization) Pure 3,5-Dimethylbenzonitrile Analytical Characterization

GC-MS

NMR

FTIR

Click to download full resolution via product page

Caption: Synthetic and analytical workflow for 3,5-Dimethylbenzonitrile.

Applications in Research and Development
Benzonitrile derivatives are versatile building blocks in organic synthesis and medicinal

chemistry. The nitrile group can be readily converted into other functional groups such as

amines, amides, and carboxylic acids, making it a valuable synthon for the construction of more

complex molecules. While specific biological activities for 3,5-Dimethylbenzonitrile are not

extensively documented in publicly available literature, the benzonitrile scaffold is present in

numerous pharmacologically active compounds, suggesting its potential as a key intermediate

in the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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